Cas no 869341-61-7 (4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzene-1-sulfonate)

• Product Name: 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzene-1-sulfonate
• CAS No: 869341-61-7
• MF: C₂₃H₁₈O₆S
• MW: 422.450425624847
• CID: 6245213
• PubChem ID: 16450263
• Update Time: 2025-10-30

4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzene-1-sulfonate
• (4-methyl-2-oxo-3-phenylchromen-6-yl) 4-methoxybenzenesulfonate
• 869341-61-7
• NCGC00338961-01
• F1865-0121
• AKOS002255052
• 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzenesulfonate
• AB01331654-02

• Inchi： 1S/C23H18O6S/c1-15-20-14-18(29-30(25,26)19-11-8-17(27-2)9-12-19)10-13-21(20)28-23(24)22(15)16-6-4-3-5-7-16/h3-14H,1-2H3
• InChI Key： SEZOPJYUBBCIKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(=O)(=O)OC1C=CC2=C(C=1)C(C)=C(C(=O)O2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 422.08240946g/mol
• Monoisotopic Mass: 422.08240946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzene-1-sulfonate

Comprehensive Overview of 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzene-1-sulfonate (CAS No. 869341-61-7)

The compound 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzene-1-sulfonate (CAS No. 869341-61-7) is a synthetic organic molecule with significant potential in pharmaceutical and material science applications. This chromene-based derivative features a unique structural framework combining a coumarin core with a 4-methoxybenzenesulfonate moiety. Researchers have shown growing interest in this compound due to its versatile properties, which align with current trends in drug discovery and functional material design.

In the context of modern drug development, 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzene-1-sulfonate represents an important scaffold for small molecule therapeutics. The coumarin structure is known for its diverse biological activities, including potential anti-inflammatory and antioxidant effects. Recent studies suggest that sulfonate esters like this compound may exhibit enhanced bioavailability compared to their parent molecules, making them valuable candidates for prodrug strategies. This aligns with current pharmaceutical industry priorities addressing drug delivery optimization and metabolic stability challenges.

The material science community has also explored applications of CAS 869341-61-7 in advanced material synthesis. Its molecular architecture offers opportunities for developing photoactive materials and molecular sensors, particularly relevant to emerging technologies in organic electronics and luminescent materials. The compound's methoxy and sulfonate groups provide sites for further chemical modification, enabling precise tuning of physical properties for specific applications. This adaptability makes it attractive for researchers working on smart materials and functional coatings.

From a synthetic chemistry perspective, 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzene-1-sulfonate demonstrates interesting structure-activity relationships. The phenyl substitution at the 3-position and methyl group at the 4-position of the chromene ring influence both the electronic characteristics and steric profile of the molecule. These features are particularly relevant to current discussions about molecular design principles in medicinal chemistry, where subtle modifications can dramatically alter biological activity and physicochemical properties.

Analytical characterization of CAS 869341-61-7 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's distinct spectral signatures facilitate quality control in research settings, addressing the growing demand for high-purity chemical standards in both academic and industrial laboratories. Recent advancements in analytical chemistry have enabled more precise characterization of such complex molecules, supporting their development for various applications.

Environmental and safety considerations for 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzene-1-sulfonate follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling procedures should be maintained, consistent with general laboratory safety practices for organic compounds. This aligns with increasing industry focus on green chemistry principles and sustainable research methodologies.

The commercial availability of 869341-61-7 through specialty chemical suppliers has facilitated its investigation across multiple disciplines. Current market trends show growing demand for such fine chemicals, particularly in the pharmaceutical intermediates sector and material science research applications. The compound's structural features make it valuable for both lead compound optimization in drug discovery and as a building block for functional materials development.

Future research directions for 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-methoxybenzene-1-sulfonate may explore its potential in targeted drug delivery systems or as a component in advanced polymeric materials. The intersection of its photophysical properties and biological activity presents particularly promising avenues for investigation. These developments align with broader scientific trends toward multifunctional materials and precision medicine approaches.

In summary, CAS 869341-61-7 represents an intriguing chemical entity with diverse potential applications. Its unique combination of chromene and arylsulfonate structural elements offers multiple opportunities for scientific exploration and technological development. As research continues to uncover new properties and applications for this compound, it will likely maintain its relevance in cutting-edge chemical and pharmaceutical research.